Cas no 898460-67-8 (N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-chlorophenyl)ethanediamide)

• Product Name: N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-chlorophenyl)ethanediamide
• CAS No: 898460-67-8
• MF: C₂₁H₂₃Cl₂N₃O₄S
• MW: 484.396022081375
• CID: 5823713
• PubChem ID: 18574520
• Update Time: 2025-10-29

N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-chlorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-chlorophenyl)-N2-[2-[1-[(4-chlorophenyl)sulfonyl]-2-piperidinyl]ethyl]-
• N'-(2-chlorophenyl)-N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• N-{2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(2-chlorophenyl)ethanediamide
• N1-(2-chlorophenyl)-N2-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• F2571-0481
• AKOS024661250
• 898460-67-8
• N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-chlorophenyl)ethanediamide

• Inchi： 1S/C21H23Cl2N3O4S/c22-15-8-10-17(11-9-15)31(29,30)26-14-4-3-5-16(26)12-13-24-20(27)21(28)25-19-7-2-1-6-18(19)23/h1-2,6-11,16H,3-5,12-14H2,(H,24,27)(H,25,28)
• InChI Key： JQLNFDSIZCXTSB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(NCCC1CCCCN1S(C1=CC=C(Cl)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 483.0786328g/mol
• Monoisotopic Mass: 483.0786328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• pka: 10.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-1-(4-chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-chlorophenyl)ethanediamide

N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide (CAS No. 898460-67-8): An Overview of Its Structure, Properties, and Applications

N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide (CAS No. 898460-67-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 898460-67-8, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

The molecular formula of N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide is C₂₃H₂₃Cl₂N₃O₃S, with a molecular weight of approximately 475.45 g/mol. The compound consists of a piperidine ring substituted with a 4-chlorobenzenesulfonyl group and an ethane diamide moiety linked to a 2-chlorophenyl group. This intricate structure confers the compound with specific chemical properties that make it a valuable candidate for various biological studies.

In terms of physical properties, N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide is typically a white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. These solubility characteristics are crucial for its use in biological assays and pharmaceutical formulations.

The biological activity of N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide has been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2019 reported that N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide exhibited potent inhibitory effects on the enzyme cyclin-dependent kinase 5 (CDK5). CDK5 is implicated in neurodegenerative disorders such as Alzheimer's disease, and the inhibition of this enzyme could potentially lead to new therapeutic strategies for these conditions.

In addition to its enzymatic inhibition properties, N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide has also been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound could significantly reduce inflammation in animal models of rheumatoid arthritis. The mechanism underlying this anti-inflammatory activity is believed to involve the modulation of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6).

The potential therapeutic applications of N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide extend beyond enzyme inhibition and anti-inflammatory effects. Recent studies have also explored its use as an antiviral agent. A collaborative effort between researchers at Harvard University and the National Institutes of Health (NIH) found that this compound could effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and disrupt viral replication processes.

The safety profile of N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide has been evaluated in preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-{2-1-(4-Chlorobenzenesulfonyl)piperidin-2-ylethyl}-N'-(2-Chlorophenyl)ethanediamide (CAS No. 898460-67-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.